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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Lanthanum-140 (La-140) as a radiotracer in the analysis of wastewater treatment

processes. La-140 is a gamma-emitting radionuclide that serves as a valuable tool for tracing

the solid phase (sludge) in various stages of wastewater treatment, enabling the assessment of

hydraulic performance and process optimization.

Introduction to Lanthanum-140 as a Solid Phase
Tracer
In wastewater treatment plants (WWTPs), the efficiency of processes such as sedimentation,

sludge digestion, and filtration is critically dependent on the movement and residence time of

the solid materials.[1] Radiotracer studies, particularly using isotopes that adsorb onto solid

particles, provide a direct and accurate method for tracking the fate of sludge within a treatment

unit.[2][3]

Lanthanum-140 is an ideal candidate for tracing the solid phase in wastewater for several key

reasons:

Strong Adsorption: Lanthanum ions (La³⁺) exhibit strong adsorption onto the surface of

sludge particles, ensuring that the radiotracer faithfully follows the solid phase.
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Gamma Emission: La-140 emits high-energy gamma rays (predominantly at 1596 keV) that

can be easily detected externally, allowing for non-invasive, real-time tracking of the tracer's

movement through large, opaque vessels.

Suitable Half-Life: With a half-life of 40.27 hours, La-140 is suitable for experiments lasting

several days, which is often necessary to cover the long residence times of sludge in units

like anaerobic digesters.

Minimal Chemical Interference: Lanthanum is not a common component of wastewater,

minimizing the risk of interference from background concentrations.

The primary application of La-140 in this context is the determination of the Residence Time

Distribution (RTD) of the solid phase. RTD analysis provides crucial insights into the hydraulic

behavior of a reactor, revealing potential issues such as:

Short-circuiting: Where a portion of the influent bypasses the treatment process and exits

prematurely.

Dead zones: Regions within the reactor where the fluid is stagnant, leading to

underutilization of the reactor volume.

Internal recirculation: Unintended mixing patterns that can affect treatment efficiency.

By understanding the RTD, engineers and scientists can diagnose operational problems,

validate design models, and optimize the performance of wastewater treatment units.

Quantitative Data Summary
The following tables summarize typical quantitative data obtained from radiotracer studies

using Lanthanum-140 in various wastewater treatment units. These values are indicative and

will vary depending on the specific design and operating conditions of the plant.

Table 1: Typical Experimental Parameters for La-140 Tracer Studies
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Parameter
Activated
Sludge Tank

Anaerobic
Digester

Primary
Clarifier

Trickling Filter

Tracer Form
La-140 adsorbed

on sludge

La-140 adsorbed

on sludge

La-140 adsorbed

on sludge

La-140 in

aqueous solution

Typical Activity 100 - 500 MBq 200 - 1000 MBq 150 - 600 MBq 50 - 200 MBq

Injection Mode
Pulse injection at

inlet

Pulse injection

with feed sludge

Pulse injection at

inlet

Pulse injection

with influent

Detection

Method

NaI(Tl)

Scintillation

Detectors

NaI(Tl)

Scintillation

Detectors

NaI(Tl)

Scintillation

Detectors

NaI(Tl)

Scintillation

Detectors

Sampling

Frequency

Every 5-15

minutes
Every 1-4 hours

Every 10-30

minutes

Every 2-10

minutes

Table 2: Representative Residence Time Distribution (RTD) Parameters from La-140 Studies

Parameter
Activated
Sludge Tank

Anaerobic
Digester

Primary
Clarifier

Trickling Filter

Theoretical Mean

Residence Time

(τ)

4 - 8 hours 15 - 30 days 2 - 4 hours 15 - 30 minutes

Experimental

Mean Residence

Time (tm)

3.5 - 7 hours 12 - 25 days 1.8 - 3.5 hours 12 - 25 minutes

Normalized

Variance (σ²θ)
0.2 - 0.5 0.3 - 0.7 0.4 - 0.8 0.1 - 0.3

Dead Volume

(%)
5 - 20% 10 - 30% 8 - 25% 2 - 10%

Short-circuiting

Fraction (%)
< 5% < 10% 5 - 15% < 5%
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Experimental Protocols
The following are detailed protocols for conducting a radiotracer study using Lanthanum-140
to analyze the solid phase in an anaerobic digester. The principles can be adapted for other

treatment units.

Protocol for La-140 Tracer Preparation (Sludge Labeling)
Objective: To prepare a La-140 radiotracer that is firmly adsorbed onto sewage sludge for

accurate tracing of the solid phase.

Materials:

Lanthanum-140 as Lanthanum chloride (LaCl₃) solution of known activity.

Fresh activated sludge (approximately 5-10 liters) collected from the wastewater treatment

plant.

Beaker (10-20 liters).

Magnetic stirrer and stir bar.

pH meter and pH adjustment solutions (e.g., NaOH, HCl).

Personal Protective Equipment (PPE): lab coat, safety glasses, disposable gloves.

Radiation survey meter.

Procedure:

Sludge Collection: Collect a representative sample of activated sludge from the WWTP.

pH Adjustment: Place the sludge in the beaker and begin gentle stirring. Measure the pH of

the sludge. Adjust the pH to a range of 6.5-7.5, which is optimal for the adsorption of

lanthanum onto the sludge particles.

Tracer Addition: Under controlled and safe laboratory conditions, carefully add the La-140

chloride solution to the stirring sludge.
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Adsorption Incubation: Allow the mixture to stir continuously for at least 1-2 hours to ensure

maximum adsorption of the La-140 onto the sludge particles.

Verification of Labeling (Optional but Recommended):

Take a small subsample of the labeled sludge.

Centrifuge the subsample to separate the solid and liquid phases.

Measure the radioactivity in both the supernatant (liquid) and the pellet (solid) using a

gamma counter.

A successful labeling will show that >95% of the radioactivity is in the solid phase.

Tracer for Injection: The resulting labeled sludge is now ready for injection into the anaerobic

digester.

Protocol for Tracer Injection and Detection
Objective: To inject the prepared La-140 tracer into the anaerobic digester and monitor its

concentration at the outlet over time.

Materials:

Prepared La-140 labeled sludge.

Injection system: A pump and tubing capable of injecting the sludge into the digester's feed

line.

NaI(Tl) scintillation detectors (at least two, one for the inlet and one for the outlet).

Lead shielding for detectors to reduce background radiation.

Data acquisition system connected to the detectors.

Stopwatch or timer.

PPE and radiation safety equipment.
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Procedure:

Detector Setup and Background Measurement:

Mount the scintillation detectors at the inlet and outlet pipes of the anaerobic digester.

Ensure good contact with the pipe surface.

Use lead shielding to collimate the detectors and minimize background radiation.

Record background radiation levels for at least 30 minutes before injection.

Tracer Injection:

Inject the prepared La-140 labeled sludge as a pulse (as quickly as possible) into the feed

line of the anaerobic digester.

Start the timer at the moment of injection.

The inlet detector will record the passage of the tracer, confirming the injection.

Data Acquisition:

The outlet detector will continuously monitor the gamma radiation levels.

The data acquisition system should record the counts per unit of time (e.g., counts per

minute).

Continue data collection for a period of at least three times the theoretical mean residence

time of the sludge in the digester to ensure the entire tracer curve is captured.

Data Correction:

Subtract the background radiation from the measured counts.

Apply a decay correction to all measurements to account for the radioactive decay of La-

140 during the experiment. The corrected count rate I_c(t) at time t is given by: I_c(t) =

I_m(t) * exp(λt), where I_m(t) is the measured count rate, λ is the decay constant of La-

140 (0.693 / 40.27 hours), and t is the time elapsed since injection.
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Protocol for Gamma Spectrometry of Sludge Samples
(for grab sample analysis)
Objective: To determine the concentration of La-140 in discrete sludge samples collected from

the outlet of the treatment unit.

Materials:

Sludge samples collected at the outlet at specified time intervals.

Sample containers (e.g., Marinelli beakers).

High-purity germanium (HPGe) detector or a calibrated NaI(Tl) scintillation detector with a

multi-channel analyzer.

Lead shield for the detector.

Certified La-140 source for energy and efficiency calibration.

Procedure:

Sample Preparation:

Homogenize each collected sludge sample.

Transfer a fixed volume of the sample into a calibrated sample container.

Detector Calibration:

Perform an energy and efficiency calibration of the gamma spectrometry system using the

certified La-140 source in the same geometry as the samples.

Sample Measurement:

Place the sample in the detector's lead shield.

Acquire a gamma spectrum for a sufficient amount of time to obtain good counting

statistics for the 1596 keV peak of La-140.
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Data Analysis:

Identify and determine the net peak area of the 1596 keV gamma line of La-140.

Calculate the activity concentration of La-140 in the sample using the detector's efficiency

calibration.

Correct the activity for radioactive decay back to the time of injection.

Visualizations
The following diagrams illustrate the key workflows and concepts in a La-140 radiotracer study.
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Phase 1: Tracer Preparation

Phase 2: Experiment Execution

Phase 3: Data Analysis

Collect Sludge Sample

Adjust pH of Sludge

Add La-140 Solution

Incubate for Adsorption

Verify Labeling Efficiency

Setup Detectors & Measure Background

Inject Labeled Sludge

Acquire Time-Series Data

Correct for Background & Decay

Generate RTD Curve

Calculate RTD Parameters

Hydraulic Modeling

Click to download full resolution via product page

Caption: Experimental workflow for a La-140 radiotracer study.
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Raw Tracer Concentration Data
(Corrected for Decay)

Normalize Data to obtain E(t)
(RTD Function)

Calculate Mean Residence Time (tm) Calculate Variance (σ²)
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Caption: Logical flow for Residence Time Distribution (RTD) analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220453#lanthanum-140-in-wastewater-treatment-
process-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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